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2-(chloromethyl)-1-methyl-4-nitro-

1H-imidazole

CAS No.: 118467-52-0

Cat. No.: B3346379

Get Quote

Executive Summary: The Positional Imperative
In nitroimidazole therapeutics, the position of the nitro group (

) on the imidazole ring is not merely a structural nuance—it is the primary determinant of the
"warhead's" activation potential.

5-Nitroimidazoles (e.g., Metronidazole): Characterized by a higher (less negative) reduction

potential (

).[1] They are readily reduced by ferredoxin systems in anaerobes, generating cytotoxic
radical anions.

4-Nitroimidazoles (e.g., Pretomanid/PA-824): Possess a lower (more negative) reduction

potential (

).[1] Generally inert to standard anaerobic reduction, they require specific activation
pathways (e.g., deazaflavin-dependent nitroreductase, Ddn) and exhibit unique aerobic
activity against Mycobacterium tuberculosis.
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This guide dissects the causality between these isomers' structural electronics and their

divergent synthetic and biological profiles.

Structural Dynamics & Tautomerism
The Tautomeric Equilibrium
In its unsubstituted form, "4-nitroimidazole" and "5-nitroimidazole" are identical due to rapid

annular tautomerism.[1] The proton oscillates between N1 and N3.

Designation: 4(5)-nitroimidazole.[1][2]

Differentiation: Isomerism is "locked" only upon

-substitution (alkylation).[1]

Visualization: Tautomeric Locking
The following diagram illustrates how

-alkylation breaks the symmetry, freezing the nitro group into a distinct 4- or 5-position relative
to the alkyl chain.
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Figure 1: Divergent alkylation pathways locking the nitroimidazole regioisomers.

Physicochemical Profiling
The electronic environment of the imidazole ring shifts dramatically based on the nitro position.

The 5-nitro isomer places the electron-withdrawing group adjacent to the alkylated nitrogen

(N1), creating a "push-pull" electronic tension that increases the dipole moment and reduction

potential.
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Table 1: Comparative Properties of

-Methyl Isomers

Property
1-Methyl-5-
Nitroimidazole

1-Methyl-4-
Nitroimidazole

Significance

Reduction Potential (

)
to (More Negative)

Determines activation

threshold.[1] 5-nitro is

easier to reduce

(anaerobic specificity).

[1]

Dipole Moment High (~4.4 – 5.9 D) Lower

5-nitro is significantly

more polar due to

constructive vector

addition of N-Me and

C-NO2 dipoles.[1]

(Conjugate Acid) ~2.5 (Less Basic)
~2.1 (Very Weak

Base)

The nitro group at C4

exerts stronger

electron withdrawal on

the remote N3,

reducing basicity.

UV ~300–310 nm ~290–300 nm

5-nitro generally

exhibits a

bathochromic shift

relative to 4-nitro.[1]

Lipophilicity (

)
Lower (More Polar) Higher (Less Polar)

Affects blood-brain

barrier penetration

and tissue distribution.

[1]

Synthetic Pathways & Regioselectivity
Controlling the regiochemistry during

-alkylation is the critical step in manufacturing.
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Mechanism of Regioselectivity
5-Nitro Preference (Kinetic/Acidic): Under acidic conditions (e.g., dimethyl sulfate in formic

acid), the imidazole is protonated. The transition state leading to the 5-nitro isomer is

kinetically favored, often utilized in the industrial synthesis of metronidazole precursors.

4-Nitro Preference (Thermodynamic/Basic): Under basic conditions (e.g., NaH or

in DMF), the reaction proceeds via the nitroimidazole anion. Steric hindrance from the nitro
group discourages attack at the adjacent nitrogen (N3), favoring alkylation at the distal
nitrogen (N1) to yield the 4-nitro isomer.

Experimental Protocol: Regioselective Synthesis
Objective: Synthesis of 1-methyl-5-nitroimidazole (Targeting the "Metronidazole" scaffold).

Reagents:

4(5)-Nitroimidazole (1.0 eq)[1]

Dimethyl sulfate (1.2 eq)

Formic acid (98%, solvent/catalyst)

Workflow:

Dissolution: Dissolve 4(5)-nitroimidazole in excess formic acid (5-6 volumes) in a round-

bottom flask equipped with a reflux condenser.

Addition: Add dimethyl sulfate dropwise at room temperature. Caution: Highly

toxic/carcinogenic.[1]

Reaction: Heat the mixture to 100–110°C for 2–3 hours. The acidic environment promotes

the formation of the 1-methyl-5-nitro isomer.[1]

Quench: Cool to 0°C. Neutralize carefully with 25% aqueous ammonia or NaOH solution to

pH 10.

Isolation: The product precipitates upon neutralization. Filter the pale yellow solid.
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Purification: Recrystallize from water or ethanol.

Validation: Melting point should be 58–60°C.[1]

Alternative for 4-Nitro Isomer: Perform alkylation using Methyl Iodide and

in DMF at 60°C. The major product will be 1-methyl-4-nitroimidazole due to steric avoidance of
the nitro group.[1]

Analytical Differentiation
Distinguishing the two isomers is critical for quality control.

NMR Spectroscopy ( NMR)
The chemical shift of the ring protons is diagnostic.

1-Methyl-5-Nitroimidazole:

H-2: Deshielded singlet (~7.9 – 8.0 ppm).[1]

H-4: Distinct singlet (~7.1 – 7.2 ppm).[1]

Key Feature: The protons are separated by the nitro group.

1-Methyl-4-Nitroimidazole:

H-2: Deshielded singlet (~7.6 – 7.8 ppm).[1]

H-5: Distinct singlet (~7.4 – 7.6 ppm).[1]

Key Feature: Protons are on adjacent carbons (C2 and C5), often showing closer

chemical shifts than the 5-nitro isomer.

HPLC Retention
On standard C18 reverse-phase columns:

1-Methyl-5-Nitroimidazole: Elutes earlier (more polar).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-5-nitroimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3346379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Methyl-4-Nitroimidazole: Elutes later (less polar).[1]

Biological Mechanism of Action (MOA)
The therapeutic divergence is absolute: 5-nitroimidazoles are "unselective" anaerobic killers,

while 4-nitroimidazoles are "smart" bicyclic prodrugs.[1]

Visualization: Reductive Activation Pathways
This diagram contrasts the activation logic of Metronidazole (5-nitro) vs. Pretomanid (4-nitro).[1]
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Figure 2: Distinct activation pathways.[1] 5-nitro relies on low redox potential; 4-nitro relies on

specific enzymatic recognition.[1]

Toxicology Note
Mutagenicity (Ames Test): 5-nitroimidazoles are frequently Ames positive due to facile

reduction by bacterial nitroreductases.[1]
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Genotoxicity: 4-nitroimidazole analogs (like PA-824) are often designed to be non-mutagenic,

as their reduction requires specific enzymes (Ddn) absent in standard Salmonella tester

strains or mammalian cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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